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Introduction
Two-dimensional (2D) perovskites have garnered significant attention in the field of

optoelectronics due to their enhanced stability compared to their 3D counterparts.[1][2] The

incorporation of cesium and thiocyanate ions into the perovskite structure has emerged as a

promising strategy to fabricate robust and efficient 2D and quasi-2D perovskite films.[3][4][5][6]

Cesium, being an inorganic cation, enhances thermal stability, while the pseudohalide

thiocyanate (SCN⁻) can improve crystallinity, reduce defect density, and enhance moisture

tolerance.[3][5] This document provides detailed application notes and experimental protocols

for the fabrication of 2D perovskite structures utilizing cesium and thiocyanate, based on

findings from recent literature.

Key Applications and Advantages
The use of cesium and thiocyanate in perovskite formulations offers several advantages,

making them suitable for a range of applications:

Enhanced Stability: The synergistic effect of cesium and thiocyanate leads to perovskite films

with improved operational stability under illumination and better tolerance to moisture and

thermal stress.[3][5]
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Improved Crystallinity and Morphology: The addition of thiocyanate-containing precursors,

such as lead thiocyanate (Pb(SCN)₂), promotes the growth of larger perovskite grains with

fewer defects, leading to higher quality films.[3][5][7]

Reduced Trap Density: The incorporation of these ions helps in passivating defects within

the perovskite structure, which in turn reduces non-radiative recombination and improves

charge carrier lifetime.[3][5]

Tunable Optoelectronic Properties: The formation of 2D and quasi-2D structures allows for

the tuning of the material's bandgap and other optoelectronic properties by controlling the

composition and dimensionality.[1][2]

These enhanced properties make cesium thiocyanate-based 2D perovskites highly suitable

for applications in:

Photovoltaics: Development of stable and efficient solar cells.[8][9]

Light-Emitting Diodes (LEDs): Fabrication of perovskite-based LEDs with improved longevity.

[2]

Photodetectors: Creation of sensitive and stable photodetectors.[4]

Experimental Protocols
This section details the protocols for fabricating both all-inorganic 2D cesium lead iodide

thiocyanate perovskites and mixed-cation perovskites incorporating cesium and thiocyanate as

additives.

Protocol 1: Synthesis of All-Inorganic 2D Cs₂PbI₂(SCN)₂
Perovskite Films
This protocol is adapted from methodologies aimed at producing pure 2D perovskite structures.

[8]

Materials:

Cesium Iodide (CsI)
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Lead (II) Thiocyanate (Pb(SCN)₂)

N,N-Dimethylformamide (DMF)

Dimethyl Sulfoxide (DMSO)

Substrates (e.g., FTO-coated glass)

Chlorobenzene (antisolvent)

Equipment:

Spin coater

Hotplate

Glovebox with a nitrogen atmosphere

Procedure:

Precursor Solution Preparation:

Prepare a precursor solution by dissolving CsI and Pb(SCN)₂ in a co-solvent of DMF and

DMSO (typically in a 4:1 volume ratio). The molar ratio of CsI to Pb(SCN)₂ should be 2:1

to achieve the Cs₂PbI₂(SCN)₂ stoichiometry. A typical concentration is 1.0 M.

Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

Substrate Cleaning:

Sequentially clean the FTO-coated glass substrates by sonicating in soapy water,

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to

use.

Film Deposition:

Transfer the cleaned substrates and the precursor solution into a nitrogen-filled glovebox.
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Deposit an electron transport layer (e.g., SnO₂) onto the substrates as required for the

specific device architecture.

Spin-coat the Cs₂PbI₂(SCN)₂ precursor solution onto the substrate. A typical two-step

spin-coating program is:

1000 rpm for 10 seconds (with a ramp-up of 2 seconds).

4000 rpm for 30 seconds (with a ramp-up of 3 seconds).

During the second step, at about 15 seconds before the end, dispense an antisolvent

(e.g., 100 µL of chlorobenzene) onto the spinning substrate.

Annealing:

Immediately transfer the coated substrate to a hotplate within the glovebox.

Anneal the film at 100-150°C for 10-15 minutes. The optimal temperature and time should

be determined empirically.

Characterization:

The resulting Cs₂PbI₂(SCN)₂ films can be characterized using techniques such as X-ray

Diffraction (XRD) to confirm the crystal structure, UV-Vis Spectroscopy to determine the

bandgap, and Scanning Electron Microscopy (SEM) for morphological analysis.

Protocol 2: Fabrication of Triple-Cation (Cs, MA, FA)
Perovskite with Pb(SCN)₂ Additive
This protocol describes the use of cesium and thiocyanate as additives to improve the

properties of a 3D perovskite, often resulting in a quasi-2D structure at the grain boundaries.[3]

[5]

Materials:

Formamidinium Iodide (FAI)

Methylammonium Bromide (MABr)
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Lead (II) Iodide (PbI₂)

Lead (II) Bromide (PbBr₂)

Cesium Iodide (CsI)

Lead (II) Thiocyanate (Pb(SCN)₂)

DMF:DMSO (4:1 v/v) co-solvent

Chlorobenzene (antisolvent)

Procedure:

Precursor "Stock" Solution Preparation:

Prepare a stock solution of the triple-cation perovskite precursor. For a common

formulation like Csₓ(MA₀.₁₇FA₀.₈₃)₁₋ₓPb(I₀.₈₃Br₀.₁₇)₃, dissolve FAI, PbI₂, MABr, and PbBr₂

in the DMF:DMSO co-solvent.

Prepare a separate stock solution of CsI in DMSO.

Prepare a stock solution of Pb(SCN)₂ in DMSO.

Final Precursor Formulation:

To the main perovskite precursor solution, add the desired volume of the CsI stock

solution to achieve the target cesium concentration (e.g., 5-10 mol%).

Add a small amount of the Pb(SCN)₂ stock solution as an additive (e.g., 0.5-2 mol%).[7]

Stir the final precursor solution for at least 1 hour before use.

Film Deposition and Annealing:

Follow the substrate cleaning and film deposition steps as outlined in Protocol 1. The spin-

coating parameters may need to be optimized for the specific precursor composition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://astro1.panet.utoledo.edu/~relling2/PDF/pubs/Pb(SCN)2-doped_formamidinium_cesium_lead_triiodide_solar_cells_(2016)_chemsuschem.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anneal the films on a hotplate. A typical annealing temperature is around 100°C for 60

minutes in a nitrogen atmosphere.

Data Presentation
The following tables summarize quantitative data from studies on perovskites incorporating

cesium and thiocyanate, showcasing the impact on device performance.

Table 1: Performance of Triple-Cation Perovskite Solar Cells with and without Cs and SCN

Additives[3][5]

Perovskite
Composition

Voc (V) Jsc (mA/cm²) Fill Factor (%) PCE (%)

Control (MA/FA) 1.05 22.5 72.1 17.0

With Cs 1.08 22.8 74.5 18.3

With SCN 1.10 23.1 76.2 19.4

With Cs & SCN 1.12 23.5 78.0 20.0

Table 2: Carrier Lifetime and Stability Data[3][5]

Perovskite Film Carrier Lifetime (ns)
PCE Retention after
20,000s illumination

Control (MA/FA) 480 71%

With Cs 360 91%

With SCN 645 88%

With Cs & SCN 720 97%
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Experimental Workflow for 2D Perovskite Fabrication

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://astro1.panet.utoledo.edu/~relling2/PDF/pubs/synergistic_effects_thiocyanate_cesium_perovskite_solar_cells_(2018)_sust_energy_fuels.pdf
https://pubs.rsc.org/en/content/getauthorversionpdf/c8se00200b
https://astro1.panet.utoledo.edu/~relling2/PDF/pubs/synergistic_effects_thiocyanate_cesium_perovskite_solar_cells_(2018)_sust_energy_fuels.pdf
https://pubs.rsc.org/en/content/getauthorversionpdf/c8se00200b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Cleaning
(FTO/Glass)

Precursor Preparation
(CsI + Pb(SCN)₂) in DMF:DMSO

Spin-Coating
+ Antisolvent Quenching

Solution Deposition Thermal Annealing
(100-150°C)

Crystallization Film Characterization
(XRD, SEM, UV-Vis)

Analysis

Click to download full resolution via product page

Caption: Workflow for the fabrication of 2D cesium thiocyanate perovskite films.
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Caption: Synergistic effects of Cesium and Thiocyanate in enhancing perovskite properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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